Cas no 66410-66-0 (methyl 3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylate)

• Product Name: methyl 3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylate
• CAS No: 66410-66-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 963938
• PubChem ID: 6455320
• Update Time: 2025-04-19

methyl 3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-dihydro-2H-benzo-1,5-dioxepin-6-carboxylate
• methyl 3,4-dihydro-2H-1,5-benzodioxepine-6-carboxylate
• DTXSID50216634
• Methyl 3,4-dihydro-2H-benzo[b][1,4]dioxepine-6-carboxylate, AldrichCPR
• EINECS 266-349-8
• NS00036032
• SCHEMBL5751450
• 66410-66-0
• BJNYCVKDFWCNLT-UHFFFAOYSA-N

• Inchi： 1S/C11H12O4/c1-13-11(12)8-4-2-5-9-10(8)15-7-3-6-14-9/h2,4-5H,3,6-7H2,1H3
• InChI Key： BJNYCVKDFWCNLT-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)OC)=CC=CC=2OCCC1

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.196
• Boiling Point: 317.1°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.526
• PSA: 44.76